N-[2-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]ethyl]-2-nitrobenzamide

• IUPAC Name: N-[2-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]ethyl]-2-nitrobenzamide
• InChI: InChI=1S/C19H17N3O3S/c1-13-21-17(12-26-13)15-8-6-14(7-9-15)10-11-20-19(23)16-4-2-3-5-18(16)22(24)25/h2-9,12H,10-11H2,1H3,(H,20,23)
• InChI Key: LTWAABWKYOFPDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC=C(C=C2)CCNC(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C19H17N3O3S
• Molecular Weight: 367.4 g/mol

Description

N-[2-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]ethyl]-2-nitrobenzamide is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have certain biochemical and physiological effects that make it a promising candidate for further study.

Mechanism of Action

The exact mechanism of action of N-[2-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]ethyl]-2-nitrobenzamide is not fully understood. However, it is believed to work by inhibiting certain enzymes or proteins in the body.
Biochemical and Physiological Effects:
N-[2-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]ethyl]-2-nitrobenzamide has been found to have certain biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells and to have anti-inflammatory properties. Additionally, it has been found to have antioxidant properties and to be able to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]ethyl]-2-nitrobenzamide in lab experiments is that it has been found to be relatively safe and non-toxic. However, one limitation is that more research is needed to fully understand its mechanism of action and potential uses.

Future Directions

There are several future directions for the study of N-[2-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]ethyl]-2-nitrobenzamide. One potential direction is to further investigate its potential use in cancer treatment. Additionally, more research is needed to fully understand its mechanism of action and potential uses in other areas of scientific research. Further studies may also be needed to determine the optimal dosage and administration of this compound.

Synthesis Methods

The synthesis of N-[2-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]ethyl]-2-nitrobenzamide involves several steps. The first step is the synthesis of 2-nitrobenzoic acid, which is then converted to the corresponding acid chloride. This acid chloride is then reacted with 2-(2-methyl-1,3-thiazol-4-yl)phenyl)ethylamine to form the final product.

Scientific Research Applications

N-[2-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]ethyl]-2-nitrobenzamide has been studied for its potential use in scientific research. This compound has been found to have certain biochemical and physiological effects that make it a promising candidate for further study.